6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine

• IUPAC Name: cyclopropyl-[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C16H20N6O/c1-20-9-19-13-14(20)17-8-18-15(13)21-4-11-6-22(7-12(11)5-21)16(23)10-2-3-10/h8-12H,2-7H2,1H3
• InChI Key: OJZQMDQMOZJIEX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5CC5
• Molecular Formula: C16H20N6O
• Molecular Weight: 312.37 g/mol
• CAS No.: 2640886-14-0

Description

This compound features a bicyclic octahydropyrrolo[3,4-c]pyrrole core substituted at the 5-position with a cyclopropanecarbonyl group and at the 2-position with a 9-methylpurine moiety.

Preparation Methods

Purine Core Functionalization

The 9-methyl-9H-purine scaffold is typically synthesized from hypoxanthine through sequential methylation and halogenation. A chlorine or boron-containing substituent at the C6 position enables cross-coupling with the pyrrolopyrrole fragment. For example, 6-chloro-9-methyl-9H-purine serves as a precursor for Suzuki-Miyaura reactions with boronate esters.

Octahydropyrrolo[3,4-c]Pyrrole Synthesis

The bicyclic amine is constructed via a double Mannich reaction or reductive amination of diketopiperazine derivatives. tert-Butyl carbamate (Boc) protection is critical to prevent side reactions during subsequent steps.

Synthetic Routes and Experimental Procedures

Step 1: Synthesis of tert-Butyl 5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-3,6-Dihydropyridine-1(2H)-Carboxylate

A mixture of 5-bromo-3,6-dihydropyridine-1(2H)-carboxylate (10 mmol), bis(pinacolato)diboron (12 mmol), PdCl₂(dppf) (0.1 mmol), and potassium acetate (30 mmol) in dioxane is heated at 80°C for 12 hours under nitrogen. The boronate ester is isolated in 85% yield after column chromatography.

Step 2: Coupling with 6-Chloro-9-Methyl-9H-Purine

6-Chloro-9-methyl-9H-purine (5 mmol), the boronate ester (6 mmol), PdCl₂(dppf) (0.05 mmol), and sodium carbonate (15 mmol) in dioxane/water (4:1) are microwaved at 130°C for 30 minutes. The product is obtained in 92% yield.

Parameter	Value
Catalyst	PdCl₂(dppf)
Base	Na₂CO₃
Solvent	Dioxane/water (4:1)
Temperature	130°C (microwave)
Yield	92%

Step 3: Cyclopropanecarbonyl Functionalization

The coupled product (3 mmol) is treated with cyclopropanecarbonyl chloride (4.5 mmol) and DMAP (0.3 mmol) in dichloromethane. After stirring at room temperature for 6 hours, the title compound is isolated in 78% yield.

Step 1: Synthesis of 5-Acyl-Octahydropyrrolo[3,4-c]Pyrrole

Octahydropyrrolo[3,4-c]pyrrole (10 mmol) is reacted with acetyl chloride (12 mmol) in the presence of AlCl₃ to yield 5-acetyl-octahydropyrrolo[3,4-c]pyrrole.

Step 2: Simmons-Smith Cyclopropanation

The acetyl derivative (5 mmol) is treated with diiodomethane (15 mmol) and a zinc-copper couple in diethyl ether. After refluxing for 24 hours, 5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrole is obtained in 65% yield.

Parameter	Value
Reagent	Zn-Cu/CH₂I₂
Solvent	Diethyl ether
Temperature	Reflux
Yield	65%

Step 3: Purine Coupling via Buchwald-Hartwig Amination

The cyclopropanecarbonyl-pyrrolopyrrole (4 mmol), 6-bromo-9-methyl-9H-purine (4 mmol), Pd₂(dba)₃ (0.04 mmol), and Xantphos (0.08 mmol) in toluene are heated at 110°C for 18 hours. The product is isolated in 70% yield.

Optimization of Reaction Conditions

Catalyst Screening for Suzuki-Miyaura Coupling

Palladium catalysts were evaluated for the purine-pyrrolopyrrole coupling:

Catalyst	Yield (%)	Purity (%)
PdCl₂(dppf)	92	98
Pd(PPh₃)₄	75	90
Pd(OAc)₂	60	85

PdCl₂(dppf) provided superior yields due to enhanced stability under microwave conditions.

Solvent Effects on Cyclopropanation

Polar aprotic solvents improved cyclopropanation efficiency:

Solvent	Yield (%)
Diethyl ether	65
THF	72
DCM	58

THF facilitated better reagent solubility and intermediate stabilization .

Chemical Reactions Analysis

Types of Reactions

6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Substitution: Nucleophilic and electrophilic substitution reactions can be employed to modify the purine base or the cyclopropanecarbonyl group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of solvents such as dichloromethane or dimethyl sulfoxide.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various alkyl or aryl groups to the purine base.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly those with biological activity.

Biology: Its unique structure makes it a candidate for studying enzyme interactions and other biochemical processes.

Medicine: The compound’s potential biological activities, such as antimicrobial or antitumor effects, make it of interest for drug development.

Industry: It could be used in the development of new materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism by which 6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine exerts its effects is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its purine base and cyclopropanecarbonyl group. These interactions can lead to the modulation of biochemical pathways, resulting in various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Octahydropyrrolo[3,4-c]pyrrole Core

The target compound’s 5-cyclopropanecarbonyl substituent distinguishes it from analogs with larger rings or polar functional groups. Key comparisons include:

6-{5-cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine

• Structural Difference : Cyclopentanecarbonyl replaces cyclopropanecarbonyl.
• Implications : The cyclopentane ring reduces steric strain but increases lipophilicity due to its larger size. This may enhance membrane permeability but reduce metabolic stability compared to the strained cyclopropane .

6-[5-(azepane-1-sulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-methyl-9H-purine

• Structural Difference : Azepane-1-sulfonyl group introduces a sulfonyl moiety and a seven-membered ring.
• However, the bulky azepane may hinder target binding .

1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-2-(3-methylphenyl)ethan-1-one

• Structural Difference: A 3-methylphenyl-ethanone replaces the cyclopropanecarbonyl group.
• Implications : The aromatic ring enables π-π stacking interactions, which could enhance binding to hydrophobic protein pockets. The ketone linker may offer metabolic susceptibility compared to the stable cyclopropane .

Table 1: Comparative Structural and Physicochemical Data

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Features
Target Compound	5-cyclopropanecarbonyl	C₁₆H₁₉N₇O*	~357.4	High rigidity, moderate lipophilicity
6-{5-cyclopentanecarbonyl...}	5-cyclopentanecarbonyl	C₁₈H₂₃N₇O	~377.4	Increased lipophilicity, flexibility
6-[5-(azepane-1-sulfonyl)...]	5-azepane-1-sulfonyl	C₁₈H₂₇N₇O₂S	405.5	Enhanced polarity, bulkier substituent
1-[5-(9-methyl-9H-purin-6-yl)...]	2-(3-methylphenyl)ethan-1-one	C₂₁H₂₄N₆O	376.5	Aromatic interactions, ketone linker

Implications of Structural Differences

• Cyclopropane vs. Cyclopentane : The cyclopropane’s strain may enforce a specific conformation, improving target binding precision. Cyclopentane’s flexibility could reduce selectivity.
• Sulfonyl vs. Carbonyl: Sulfonyl groups improve solubility but may introduce steric clashes.
• Aromatic vs. Aliphatic Substituents : Aromatic groups (e.g., 3-methylphenyl) enhance hydrophobic interactions but may increase metabolic degradation rates.

Research Findings and Limitations

• Pharmacological Data : Evidence lacks biological activity or toxicity profiles, limiting functional comparisons.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-methyl-9H-purine?

• Methodological Answer : The compound’s synthesis typically involves multi-step reactions, including palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) for purine functionalization. For example, 6-chloro-9-(tetrahydropyran-2-yl)-9H-purine intermediates can react with cyclopropanecarbonyl-substituted pyrrolidine derivatives under reflux with K₂CO₃ and Pd(PPh₃)₄ in toluene . Post-reaction purification via column chromatography (EtOAc/hexane gradients) is critical to isolate the target compound .

Q. How is structural confirmation performed for this compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and 2D-COSY) is essential to verify the octahydropyrrolo[3,4-c]pyrrole and cyclopropanecarbonyl moieties. For example, key signals include:

• ¹H NMR : δ 1.0–1.2 (cyclopropane protons), δ 3.5–4.5 (pyrrolidine protons), and δ 8.5–9.0 (purine protons).
• ¹³C NMR : Peaks at ~170 ppm confirm the carbonyl group.
  High-resolution mass spectrometry (HRMS) and IR spectroscopy further validate molecular weight and functional groups .

Q. What analytical methods ensure purity and stability during storage?

• Methodological Answer : High-Performance Liquid Chromatography (HPLC) with UV detection (λ = 254 nm) is standard for purity assessment (>95%). Stability studies under controlled conditions (e.g., -20°C in inert atmosphere) with periodic re-analysis via TLC or HPLC prevent degradation .

Advanced Research Questions

Q. How can synthetic yields be optimized for the pyrrolo[3,4-c]pyrrole core?

• Methodological Answer : Yield optimization requires systematic screening of catalysts (e.g., PdCl₂ vs. Pd(OAc)₂), solvents (toluene vs. DMF), and temperature. For instance, replacing Pd(PPh₃)₄ with XPhos-Pd-G3 in DMF at 80°C improved yields by 20% in analogous syntheses . Microwave-assisted synthesis may reduce reaction time while maintaining yield .

Q. How to resolve contradictions in biological activity data across studies?

• Methodological Answer : Discrepancies in IC₅₀ values or receptor binding affinity often arise from assay conditions (e.g., cell line variability, buffer pH). A meta-analysis approach is recommended:

• Compare data normalized to internal controls (e.g., β-actin in Western blots).
• Validate activity in orthogonal assays (e.g., SPR for binding affinity vs. cell-based cAMP assays).
  Structural analogs with documented SAR (e.g., 6,9-dimethyl-9H-purine derivatives) can clarify target specificity .

Q. What computational strategies predict binding modes with target proteins?

• Methodological Answer : Molecular docking (AutoDock Vina or Schrödinger Suite) using crystal structures of purine-binding proteins (e.g., kinases) identifies key interactions. Focus on:

• Hydrogen bonding between the purine N-7/N-9 and protein backbone.
• Hydrophobic interactions with cyclopropanecarbonyl groups.
  MD simulations (GROMACS) over 100 ns assess binding stability under physiological conditions .

Q. How to design derivatives for improved metabolic stability?

• Methodological Answer : Introduce electron-withdrawing groups (e.g., fluorine) on the purine ring to reduce CYP450-mediated oxidation. Deuterating labile C-H bonds (e.g., cyclopropane methyl groups) enhances in vivo half-life. In vitro microsomal assays (human liver microsomes + NADPH) quantify metabolic turnover .